Cas no 62266-66-4 (3-Cyclohexene-1-carboxylic acid, pentadecyl ester)

3-Cyclohexene-1-carboxylic acid, pentadecyl ester structure
62266-66-4 structure
Product Name:3-Cyclohexene-1-carboxylic acid, pentadecyl ester
CAS No:62266-66-4
MF:C22H40O2
MW:336.551807403564
CID:451800
PubChem ID:71388121
Update Time:2025-04-19

3-Cyclohexene-1-carboxylic acid, pentadecyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Cyclohexene-1-carboxylic acid, pentadecyl ester
    • pentadecyl cyclohex-3-ene-1-carboxylate
    • 62266-66-4
    • DTXSID10810197
    • Inchi: 1S/C22H40O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-17-20-24-22(23)21-18-15-14-16-19-21/h14-15,21H,2-13,16-20H2,1H3
    • InChI Key: KUYFANQPNDGGPR-UHFFFAOYSA-N
    • SMILES: O(C(C1CC=CCC1)=O)CCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 336.303
  • Monoisotopic Mass: 336.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 16
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd